Cas no 453565-58-7 (3-Cyano-N-hydroxy-benzamidine)

• Product Name: 3-Cyano-N-hydroxy-benzamidine
• CAS No: 453565-58-7
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD09038677
• CID: 3989769
• PubChem ID: 21942454
• Update Time: 2025-05-19

3-Cyano-N-hydroxy-benzamidine Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 3-cyano-N-hydroxy-
• 3-CYANO-N-HYDROXY-BENZAMIDINE
• 3-Cyanobenzamidoxime
• AKOS015996630
• MFCD09038677
• 3-cyano-N'-hydroxybenzenecarboximidamide
• 453565-58-7
• AKOS006330406
• 3-Cyano-N-hydroxybenzamidine
• SCHEMBL1421297
• 3-Cyano-N-hydroxy-benzamidine

• MDL： MFCD09038677
• Inchi： 1S/C8H7N3O/c9-5-6-2-1-3-7(4-6)8(10)11-12/h1-4,12H,(H2,10,11)
• InChI Key： JWIHUEJQEREZDN-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=C(C#N)C=1)\N

Computed Properties

• Exact Mass: 161.058911855Da
• Monoisotopic Mass: 161.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Additional information on 3-Cyano-N-hydroxy-benzamidine

3-Cyano-N-hydroxy-benzamidine (CAS No. 453565-58-7): A Comprehensive Overview

3-Cyano-N-hydroxy-benzamidine (CAS No. 453565-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyano and hydroxyamidine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C8H7N3O, offers a balance of reactivity and stability, making it valuable for applications in drug discovery and material science.

The chemical properties of 3-Cyano-N-hydroxy-benzamidine include a molecular weight of 161.16 g/mol and a melting point range that aligns with its use in controlled reactions. Researchers often highlight its role as a building block for heterocyclic compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. Its solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol further enhances its utility in laboratory settings.

In recent years, 3-Cyano-N-hydroxy-benzamidine has been explored for its potential in cancer research, owing to its ability to modulate specific cellular pathways. Studies suggest its derivatives may inhibit histone deacetylases (HDACs), a hot topic in epigenetic therapy. This aligns with the growing demand for targeted cancer treatments, a frequently searched term in scientific databases and AI-driven platforms like PubMed and Google Scholar.

Another trending application of 3-Cyano-N-hydroxy-benzamidine lies in neurodegenerative disease research. Its structural similarity to known neuroprotective agents has spurred investigations into its efficacy against conditions like Alzheimer’s and Parkinson’s. Searches for "neurodegeneration small molecules" or "HDAC inhibitors for dementia" often intersect with discussions about this compound.

The synthetic versatility of 3-Cyano-N-hydroxy-benzamidine also makes it a candidate for green chemistry initiatives. With increasing interest in sustainable synthesis (a high-volume search term), researchers are optimizing its production using catalyst-free or low-waste methodologies. This addresses the global push for eco-friendly pharmaceutical manufacturing, another trending topic in 2024.

From a commercial perspective, the demand for 3-Cyano-N-hydroxy-benzamidine is rising in parallel with advancements in precision medicine. Suppliers often list it under categories like "pharmaceutical intermediates" or "biochemical tools", with purity grades ranging from 95% to 99%. Analytical techniques such as HPLC and NMR are routinely employed for quality verification, ensuring compliance with Good Manufacturing Practice (GMP) standards.

For laboratories handling 3-Cyano-N-hydroxy-benzamidine, proper storage conditions—typically 2–8°C in airtight containers—are critical to maintain stability. Safety data sheets (SDS) emphasize standard organic compound precautions, avoiding any classification as hazardous under current regulations. This aligns with searches for "safe handling of research chemicals", a common query among new laboratory personnel.

In summary, 3-Cyano-N-hydroxy-benzamidine (CAS No. 453565-58-7) represents a multifaceted compound bridging medicinal chemistry and biochemical innovation. Its relevance to cancer epigenetics, neuroprotection, and sustainable synthesis positions it at the forefront of contemporary research, answering pressing questions in today’s scientific landscape.